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Compound of Interest

Compound Name: Reveromycin C

Cat. No.: B1146581

For research use only. Not for use in diagnostic procedures.

Abstract

Reveromycin C is a polyketide antibiotic produced by Streptomyces sp. that has garnered
interest for its potent biological activities, including anti-cancer and anti-osteoporotic effects.
These application notes provide detailed protocols for the preparation of Reveromycin C
solutions and an overview of its stability. Furthermore, a protocol for a cell-based cytotoxicity
assay is provided, along with a diagram of its molecular mechanism of action to aid
researchers in their experimental design.

Chemical Information

Property Value

Molecular Formula C37H54011
Molecular Weight 674.8 g/mol

CAS Number 144860-69-5

Purity >95% by HPLC[1][2]

Solution Preparation and Stability
Solubility
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Reveromycin C exhibits solubility in various organic solvents but is poorly soluble in aqueous
solutions. Researchers should select the appropriate solvent based on their experimental
needs and cell culture conditions, keeping in mind the potential toxicity of the solvent to the

cells.
Solvent Solubility Reference
Methanol Soluble [1][3]
Ethanol Soluble [3]
DMSO Soluble
DMF Soluble
Ethyl acetate Soluble
Water Poorly soluble
Acids Poorly soluble

Stock Solution Preparation Protocol

This protocol describes the preparation of a 10 mM stock solution of Reveromycin C in DMSO.

Materials:

Reveromycin C (lyophilized powder)

Dimethyl sulfoxide (DMSO), sterile

Microcentrifuge tubes

Pipettes and sterile pipette tips
Procedure:

o Equilibrate the Reveromycin C vial to room temperature before opening to prevent
condensation.
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e Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to
prepare a 10 mM stock solution from 1 mg of Reveromycin C (MW: 674.8 g/mol ), you
would add 148.2 uL of DMSO.

e Add the calculated volume of DMSO to the vial of Reveromycin C.
» Vortex briefly to dissolve the powder completely.

» Aliguot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated
freeze-thaw cycles.

Storage and Stability

Proper storage of Reveromycin C is crucial to maintain its biological activity.
Storage of Lyophilized Powder:

» Store the lyophilized powder at -20°C for long-term storage.

Storage of Stock Solutions:

» Store stock solutions in DMSO at -20°C.

¢ Itis recommended to use freshly prepared solutions for experiments.

e Avoid repeated freeze-thaw cycles, which can lead to degradation. Aliquoting the stock
solution is highly recommended.

Stability Considerations:

e Reveromycin A, a closely related compound, has been shown to undergo a spiroacetal
rearrangement under acidic conditions, which can reduce its biological activity. It is advisable
to avoid acidic conditions when working with Reveromycin C solutions.

o While specific quantitative stability data for Reveromycin C in solution is limited, general
guidelines for storing organic compounds in DMSO suggest that they are stable for several
weeks to months at -20°C. For sensitive experiments, it is best to use a fresh stock or a
solution that has been stored for a minimal amount of time.
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Mechanism of Action

Reveromycin C exerts its biological effects primarily through the inhibition of eukaryotic
isoleucyl-tRNA synthetase (IleRS). This enzyme is critical for protein synthesis as it attaches
the amino acid isoleucine to its corresponding tRNA molecule. By inhibiting 1leRS,
Reveromycin C effectively halts protein synthesis, leading to cell cycle arrest and apoptosis.
This mechanism is particularly effective in cells with high metabolic activity and protein
turnover, such as cancer cells and osteoclasts. The acidic microenvironment often found in
tumors and at sites of bone resorption enhances the cellular uptake of Reveromycin A, a similar
compound, suggesting a potential for targeted activity of Reveromycin C in such

environments.
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Mechanism of action of Reveromycin C.

Experimental Protocols
In Vitro Cytotoxicity Assay using MTT

This protocol provides a method to assess the cytotoxic effects of Reveromycin C on a cancer

cell line.

Materials:
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Cancer cell line of interest (e.g., HeLa, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)
Reveromycin C stock solution (10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCI)
Phosphate-buffered saline (PBS)
Multichannel pipette

Plate reader
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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